Cas no 90331-23-0 (1-Piperazinepropanamine,N,N,4-trimethyl-)

• Product Name: 1-Piperazinepropanamine,N,N,4-trimethyl-
• CAS No: 90331-23-0
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 798258
• PubChem ID: 13330581
• Update Time: 2025-04-19

1-Piperazinepropanamine,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamine,N,N,4-trimethyl-
• 1-Piperazinepropanamine,N,N,4-trimethyl-(9CI)
• N,N-dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
• 1-(3-Dimethylamino-propyl)-4-methyl-piperazin
• 1-(3-dimethylamino-propyl)-4-methyl-piperazine
• 1-Methyl-4-(3-dimethylamino-propyl)-piperazin
• 1-Piperazinepropanamine,N,N,4-trimethyl
• 90331-23-0
• SCHEMBL7029723
• DTXSID40537067

• Inchi： 1S/C10H23N3/c1-11(2)5-4-6-13-9-7-12(3)8-10-13/h4-10H2,1-3H3
• InChI Key： GBEWIXXGYLARMX-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)CCN(C)CC1

Computed Properties

• Exact Mass: 185.18900
• Monoisotopic Mass: 185.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72000
• LogP: 0.06130